Cas no 2708-83-0 (2-fluoro-3-hydroxy-3-methylbutanoic acid)

2708-83-0 structure
Product name:2-fluoro-3-hydroxy-3-methylbutanoic acid
2-fluoro-3-hydroxy-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-fluoro-3-hydroxy-3-methylbutanoic acid
-
- MDL: MFCD19230303
- Inchi: 1S/C5H9FO3/c1-5(2,9)3(6)4(7)8/h3,9H,1-2H3,(H,7,8)
- InChI Key: BPAVPWCRWRTHOJ-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(F)C(O)(C)C
Computed Properties
- Exact Mass: 136.05357231g/mol
- Monoisotopic Mass: 136.05357231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5Ų
- XLogP3: 0.1
2-fluoro-3-hydroxy-3-methylbutanoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-264744-0.05g |
2-fluoro-3-hydroxy-3-methylbutanoic acid |
2708-83-0 | 95% | 0.05g |
$229.0 | 2024-06-18 | |
Chemenu | CM460773-1g |
2-fluoro-3-hydroxy-3-methylbutanoic acid |
2708-83-0 | 95%+ | 1g |
$1830 | 2023-03-20 | |
Enamine | EN300-264744-10.0g |
2-fluoro-3-hydroxy-3-methylbutanoic acid |
2708-83-0 | 95% | 10.0g |
$4236.0 | 2024-06-18 | |
Enamine | EN300-264744-1g |
2-fluoro-3-hydroxy-3-methylbutanoic acid |
2708-83-0 | 95% | 1g |
$986.0 | 2023-09-14 | |
A2B Chem LLC | AX47046-100mg |
2-fluoro-3-hydroxy-3-methylbutanoic acid |
2708-83-0 | 95% | 100mg |
$395.00 | 2024-04-20 | |
A2B Chem LLC | AX47046-2.5g |
2-fluoro-3-hydroxy-3-methylbutanoic acid |
2708-83-0 | 95% | 2.5g |
$2068.00 | 2024-04-20 | |
A2B Chem LLC | AX47046-10g |
2-fluoro-3-hydroxy-3-methylbutanoic acid |
2708-83-0 | 95% | 10g |
$4494.00 | 2024-04-20 | |
1PlusChem | 1P01EBLY-5g |
2-fluoro-3-hydroxy-3-methylbutanoic acid |
2708-83-0 | 95% | 5g |
$3595.00 | 2024-05-08 | |
A2B Chem LLC | AX47046-500mg |
2-fluoro-3-hydroxy-3-methylbutanoic acid |
2708-83-0 | 95% | 500mg |
$844.00 | 2024-04-20 | |
1PlusChem | 1P01EBLY-250mg |
2-fluoro-3-hydroxy-3-methylbutanoic acid |
2708-83-0 | 95% | 250mg |
$664.00 | 2024-05-08 |
2-fluoro-3-hydroxy-3-methylbutanoic acid Related Literature
-
Marie Versaevel,Maryam Riaz,Thomas Grevesse,Sylvain Gabriele Soft Matter, 2013,9, 6665-6676
-
Yukihiro Okada,Masanori Yokozawa,Miwa Akiba,Kazuhiko Oishi,Kyoji O-kawa,Tomohiro Akeboshi,Yasuo Kawamura,Seiichi Inokuma Org. Biomol. Chem., 2003,1, 2506-2511
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